Cas no 2171998-67-5 (4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine)

• Product Name: 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine
• CAS No: 2171998-67-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5566446
• PubChem ID: 165594991
• Update Time: 2025-05-26

4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1651000
• [4-(3-ethoxy-1H-pyrazol-1-yl)phenyl]methanamine
• 2171998-67-5
• 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine

• Inchi： 1S/C12H15N3O/c1-2-16-12-7-8-15(14-12)11-5-3-10(9-13)4-6-11/h3-8H,2,9,13H2,1H3
• InChI Key： RTVYZURBEPSHMF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN(C2C=CC(CN)=CC=2)N=1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine

Introduction to 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine (CAS No. 2171998-67-5)

4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2171998-67-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethoxy-substituted pyrazole ring linked to a phenylmethanamine moiety, contribute to its unique chemical properties and biological interactions.

The pyrazole core in 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their roles in various pharmacological mechanisms, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The ethoxy group at the 3-position of the pyrazole ring enhances the solubility and bioavailability of the compound, making it more suitable for drug formulation and delivery. Additionally, the phenylmethanamine moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of pyrazole-based compounds in developing novel therapeutic agents. Studies have demonstrated that modifications in the pyrazole scaffold can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules. The 3-ethoxy substitution on the pyrazole ring in 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine has been shown to enhance binding affinity to certain enzymes and receptors, making it a promising candidate for drug development.

In the context of medicinal chemistry, 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine represents a significant advancement in the design of bioactive molecules. The combination of the pyrazole ring with the phenylmethanamine group creates a versatile structure that can interact with multiple biological targets. This dual functionality has been exploited in various drug discovery programs to develop compounds with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine is its potential application in oncology research. Pyrazole derivatives have been identified as key players in inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, studies have shown that certain pyrazole-based compounds can inhibit kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are crucial for cancer cell growth and progression. The phenylmethanamine group in 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine may contribute to its ability to modulate these kinases effectively.

Furthermore, the ethoxy-substituted pyrazole ring has been found to enhance the metabolic stability of small molecule drugs. This property is particularly important for compounds intended for long-term therapeutic use, as it reduces the likelihood of rapid degradation in vivo. The metabolic stability of 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine makes it a promising candidate for further development into a clinical drug candidate.

The synthesis of 4-(3-ethoxy-1H-pyrazol-1-yl)phenylmethanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex framework of this molecule efficiently.

In recent years, computational chemistry has played a pivotal role in understanding the structure-property relationships of pyrazole derivatives like 4-(3-ethoxy-1H-pyrazol-1-y]phenylmethanamine. Molecular modeling studies have provided insights into how structural modifications affect binding affinity and pharmacological activity. These computational approaches have accelerated drug discovery efforts by allowing researchers to predict the behavior of new compounds before experimental synthesis.

The potential therapeutic applications of 4-(3-et h oxy - 1 H - p y ra z ol - 1 - yl ) ph en y lm eth an am ine extend beyond oncology. Research has suggested that this compound may also exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The ability to target multiple disease pathways makes this molecule an attractive candidate for developing multifunctional therapeutics.

As interest in natural product-inspired drug design grows, compounds derived from heterocyclic scaffolds like pyrazole continue to be explored extensively. The structural diversity inherent in pyrazole derivatives allows for extensive chemical modification, enabling researchers to fine-tune biological activity for specific therapeutic needs. The unique combination of structural elements in 4-(3-et h oxy - 1 H - p y ra z ol - 1 - yl ) ph en y lm eth an am ine underscores its potential as a lead compound for further medicinal chemistry exploration.

In conclusion,4-(3-et h oxy - 1 H - p y ra z ol - 1 - yl ) ph en y lm eth an am ine (CAS No. 2171998 67 5) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules with enhanced efficacy and reduced side effects. Continued research into this compound will likely uncover new therapeutic opportunities and contribute to advancements in drug discovery efforts worldwide.